4-Hydroxy-2-iodobenzaldehyde
Overview
Description
4-Hydroxy-2-iodobenzaldehyde (4-HIB) is an organic compound with a molecular formula of C7H5IO2. It is a colorless solid that is soluble in water and alcohol. 4-HIB is an important intermediate in the synthesis of pharmaceuticals, dyes, and other organic compounds. It is also used in research applications as a reagent or catalyst in organic reactions.
Scientific Research Applications
Molecular Aggregation and Crystal Structures
Research on 2-hydroxy-3-iodo-5-nitrobenzaldehyde shows that molecules of this compound are linked into sheets by a combination of hydrogen bonds and iodo-nitro interactions, which are further linked by aromatic pi-pi stacking interactions. Such studies demonstrate the compound's relevance in understanding molecular aggregation and designing materials with specific crystal structures (Garden et al., 2004).
Synthesis and Chemical Reactivity
Investigations into the synthesis and reactivity of compounds similar to 4-Hydroxy-2-iodobenzaldehyde, such as the synthesis of piperidinium 4,5-trans-3-cyano-6-hydroxy-4-(2-iodophenyl)-6-methyl-5-(2-methylphenyl)carbamoyl-1,4,5,6-tetrahydropyridine-2-thiolate, highlight the utility of these compounds in organic synthesis and the development of new chemical reactions (Krivokolysko et al., 2001).
Catalytic and Environmental Applications
The catalytic oxyfunctionalization of benzylic C-H bonds directed by hydroxyl groups, utilizing compounds like 4-hydroxybenzaldehydes, represents an environmentally benign and efficient method for the functionalization of primary and secondary benzyl groups. Such research underscores the potential of this compound in catalysis and sustainable chemistry (Jiang et al., 2014).
Pharmaceutical and Biological Chemistry
The antimicrobial and antiaflatoxigenic activities of Schiff bases derived from aldehydes similar to this compound indicate their potential in developing new pharmaceuticals and biological agents. This research suggests the compound's applicability in addressing microbial resistance and food safety concerns (Harohally et al., 2017).
Solubility and Thermodynamics
Studies on the solubility and solution thermodynamics of closely related compounds, such as 4-hydroxybenzaldehyde, in various solvents contribute to our understanding of their physical properties and potential applications in pharmaceutical formulation and process optimization (Wang et al., 2017).
Safety and Hazards
properties
IUPAC Name |
4-hydroxy-2-iodobenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5IO2/c8-7-3-6(10)2-1-5(7)4-9/h1-4,10H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FSNWAMYECSEIEX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1O)I)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5IO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30591719 |
Source
|
| Record name | 4-Hydroxy-2-iodobenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30591719 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
90151-01-2 |
Source
|
| Record name | 4-Hydroxy-2-iodobenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30591719 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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